Cas no 163438-06-0 (Benzoic acid,2-[[[(1S)-1-(1-naphthalenyl)ethyl]amino]carbonyl]-)

• Product name: Benzoic acid,2-[[[(1S)-1-(1-naphthalenyl)ethyl]amino]carbonyl]-
• CAS No: 163438-06-0
• MF: C₂₀H₁₇NO₃
• MW: 319.353885412216
• CID: 110230
• PubChem ID: 853686

Benzoic acid,2-[[[(1S)-1-(1-naphthalenyl)ethyl]amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[[(1S)-1-(1-naphthalenyl)ethyl]amino]carbonyl]-
• (S)-(+)-N-[1-(1-Naphthyl)ethyl]phthalamic acid
• 2-[[(1S)-1-naphthalen-1-ylethyl]carbamoyl]benzoic acid
• 2-{[(1S)-1-(naphthalen-1-yl)ethyl]carbamoyl}benzoic acid
• (S)-(+)-N-(1-(1-NAPHTHYL)ETHYL)PHTHALAM&
• SCHEMBL1286005
• (S)-2-((1-(Naphthalen-1-yl)ethyl)carbamoyl)benzoic acid
• 163438-06-0
• DTXSID70357477
• 2-({[(1S)-1-(1-naphthyl)ethyl]amino}carbonyl)benzoic acid

• Inchi： InChI=1S/C20H17NO3/c1-13(15-12-6-8-14-7-2-3-9-16(14)15)21-19(22)17-10-4-5-11-18(17)20(23)24/h2-13H,1H3,(H,21,22)(H,23,24)
• InChI Key： ZEKKAEAOTSMLNW-UHFFFAOYSA-N
• SMILES： C1(C(NC(C2C=CC=CC=2C(O)=O)=O)C)C2C(=CC=CC=2)C=CC=1

Computed Properties

• Exact Mass: 319.12091
• Monoisotopic Mass: 319.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 3.9

Experimental Properties

• Color/Form: White powder
• Density: 1.255
• Melting Point: 167 °C (dec.)(lit.)
• Boiling Point: 582°Cat760mmHg
• Flash Point: 305.8°C
• Refractive Index: 1.658
• PSA: 66.4
• Solubility: Not determined

Benzoic acid,2-[[[(1S)-1-(1-naphthalenyl)ethyl]amino]carbonyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36